Cas no 148312-45-2 (3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-)
148312-45-2 structure
Product Name:3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
CAS No:148312-45-2
MF:C12H17N5O
MW:247.296281576157
CID:141173
PubChem ID:3073369
Update Time:2025-04-19
3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
- 1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]azetidin-3-ol
- 3-Azetidinol, 1-(4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-
- DTXSID90163956
- 1-(4-Cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-3-azetidinol
- 148312-45-2
-
- Inchi: 1S/C12H17N5O/c18-9-5-17(6-9)12-15-10(7-1-2-7)14-11(16-12)13-8-3-4-8/h7-9,18H,1-6H2,(H,13,14,15,16)
- InChI Key: SNKWGWNGFDFNOU-UHFFFAOYSA-N
- SMILES: OC1CN(C2=NC(=NC(C3CC3)=N2)NC2CC2)C1
Computed Properties
- Exact Mass: 247.14351
- Monoisotopic Mass: 247.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.17
3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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